Scandium tribromate Scandium tribromate
Brand Name: Vulcanchem
CAS No.: 15162-94-4
VCID: VC20283550
InChI: InChI=1S/3BrHO3.Sc/c3*2-1(3)4;/h3*(H,2,3,4);/q;;;+3/p-3
SMILES:
Molecular Formula: Br3O9Sc
Molecular Weight: 428.66 g/mol

Scandium tribromate

CAS No.: 15162-94-4

Cat. No.: VC20283550

Molecular Formula: Br3O9Sc

Molecular Weight: 428.66 g/mol

* For research use only. Not for human or veterinary use.

Scandium tribromate - 15162-94-4

Specification

CAS No. 15162-94-4
Molecular Formula Br3O9Sc
Molecular Weight 428.66 g/mol
IUPAC Name scandium(3+);tribromate
Standard InChI InChI=1S/3BrHO3.Sc/c3*2-1(3)4;/h3*(H,2,3,4);/q;;;+3/p-3
Standard InChI Key JBONRVQAHIJYHM-UHFFFAOYSA-K
Canonical SMILES [O-]Br(=O)=O.[O-]Br(=O)=O.[O-]Br(=O)=O.[Sc+3]

Introduction

Molecular Composition and Identification

Scandium tribromate is formally identified by its CAS registry number (15162-94-4) and molecular weight of 428.66 g/mol . Its IUPAC name, scandium(3+) tribromate, reflects the trivalent scandium cation bonded to three bromate anions. The compound’s structural identity is further clarified through its SMILES notation ([O-]Br(=O)=O.[O-]Br(=O)=O.[O-]Br(=O)=O.[Sc+3]\text{[O-]Br(=O)=O.[O-]Br(=O)=O.[O-]Br(=O)=O.[Sc+3]}) and InChIKey (JBONRVQAHIJYHM-UHFFFAOYSA-K), which encode its atomic connectivity and stereochemical details .

Table 1: Key Identifiers of Scandium Tribromate

PropertyValue
Molecular FormulaBr3O9Sc\text{Br}_3\text{O}_9\text{Sc}
Molecular Weight428.66 g/mol
CAS Number15162-94-4
EC Number239-217-2
DSSTox Substance IDDTXSID70164825

Scandium tribromate’s structure is inferred from its SMILES notation, which suggests a central scandium ion surrounded by three bromate ligands. Each bromate anion adopts a trigonal pyramidal geometry, with a bromine atom bonded to three oxygen atoms. The coordination environment of scandium in this compound is likely octahedral, consistent with its preference for six-coordinate complexes such as [ScF6]3\text{[ScF}_6\text{]}^{3-} and [Sc(H2O)6]3+\text{[Sc(H}_2\text{O)}_6\text{]}^{3+} .

Chemical Reactivity

  • Hydrolysis: Scandium tribromate may hydrolyze in aqueous solutions, given scandium’s propensity to form hydrated ions. For instance, Sc3+\text{Sc}^{3+} undergoes hydrolysis to produce acidic solutions:

    Sc3++3H2OSc(OH)3+3H+\text{Sc}^{3+} + 3 \text{H}_2\text{O} \leftrightarrow \text{Sc(OH)}_3 + 3 \text{H}^+

    This behavior suggests that scandium tribromate could act as a Brønsted acid in water .

  • Oxidizing Properties: Bromate ions (BrO3\text{BrO}_3^-) are strong oxidizing agents, capable of participating in redox reactions. In acidic conditions, scandium tribromate might facilitate oxidation processes, though specific reactions remain uncharacterized .

Comparative Analysis with Related Scandium Compounds

Scandium tribromate differs significantly from scandium bromide (ScBr3\text{ScBr}_3) in both composition and reactivity. While ScBr3\text{ScBr}_3 is hygroscopic and water-soluble, scandium tribromate’s solubility profile is undocumented but likely influenced by the polar bromate anions. The table below highlights key distinctions:

Table 2: Scandium Tribromate vs. Scandium Bromide

PropertyScandium TribromateScandium Bromide
Anion TypeBromate (BrO3\text{BrO}_3^-)Bromide (Br\text{Br}^-)
Oxidation State of Br+5-1
Molecular Weight428.66 g/mol284.66 g/mol
Stability in WaterLikely oxidizesHygroscopic, dissolves readily

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